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Compound of Interest

Compound Name: Epoxyquinomicin B

Cat. No.: B1227998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and
characterization of Epoxyquinomicin B, a novel antibiotic produced by Amycolatopsis sp. This
document details the experimental protocols, quantitative data, and the workflow for the
purification of this compound, offering valuable insights for researchers in natural product
discovery and drug development.

Introduction

Epoxyquinomicins are a class of antibiotics discovered from the culture broth of Amycolatopsis
sp. strain MK299-95F4, which is related to Amycolatopsis sulphurea.[1][2] This family of
compounds, including Epoxyquinomicins A, B, C, and D, has demonstrated potential as anti-
inflammatory agents, with studies showing their efficacy in improving collagen-induced arthritis
in vivo.[1][2] Epoxyquinomicin B, in particular, is the dechlorinated derivative of
Epoxyquinomicin A.[3] While its antimicrobial activity against Gram-positive bacteria is
considered weak, its anti-inflammatory properties make it a compound of interest for further
investigation.[1][2]

Physicochemical and Spectroscopic Data of
Epoxyquinomicin B
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The following tables summarize the key quantitative data for Epoxyquinomicin B, derived
from spectroscopic and analytical studies.[1]

Table 1: Physicochemical Properties of

Epoxyquinomicin B

Property Value

Molecular Formula C14H11NOG6

Melting Point (°C) 178 - 184 (decomposed)
Appearance Yellow powder

Soluble in methanol, acetone, and ethyl acetate;
Solubility slightly soluble in chloroform; insoluble in n-

hexane.

Table 2: 'H and **C NMR Spectroscopic Data for
Epoxyquinomicin B in CDz0D
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Positi 13C Chemical Shift (éc, 'H Chemical Shift (6H,
osition
ppm) ppm, multiplicity, J in Hz)
1 187.9
2 148.0
3 114.9 7.27 (s)
4 182.2
5 60.2 4.02 (d, 4.0)
6 59.8 3.93(d, 4.0)
7 60.1 3.99 (d, 13.0), 4.12 (d, 13.0)
8 168.0
9 118.0
10 161.4
11 119.8 7.00 (t, 8.0)
12 136.9 7.50 (t, 8.0)
13 120.3 6.95 (d, 8.0)
14 129.9 8.05 (d, 8.0)

Experimental Protocols

This section provides a detailed methodology for the fermentation of Amycolatopsis sp. and the
subsequent isolation and purification of Epoxyquinomicin B.

Fermentation of Amycolatopsis sp. MK299-95F4

o Seed Culture: A loopful of the producing strain, Amycolatopsis sp. MK299-95F4, is inoculated
into a 500-ml Erlenmeyer flask containing 110 ml of a seed medium (composition not
specified in the provided search results). The flask is incubated on a rotary shaker at 27°C
for 48 hours.
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e Production Culture: The seed culture is then transferred into a 30-liter jar fermenter
containing 20 liters of a production medium (composition not specified in the provided search
results). The fermentation is carried out at 27°C with aeration and agitation for a specified
period to allow for the production of the epoxyquinomicins.

Isolation and Purification of Epoxyquinomicin B

The following workflow outlines the multi-step process for isolating and purifying
Epoxyquinomicin B from the fermentation broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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